4-(4-heptylphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carbonitrile

• IUPAC Name: 4-(4-heptylphenyl)-2-methyl-5-oxo-1,4-dihydroindeno[1,2-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C27H28N2O/c1-3-4-5-6-7-10-19-13-15-20(16-14-19)24-23(17-28)18(2)29-26-21-11-8-9-12-22(21)27(30)25(24)26/h8-9,11-16,24,29H,3-7,10H2,1-2H3
• InChI Key: NTTVBOWTBMZTPK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC1=CC=C(C=C1)C2C(=C(NC3=C2C(=O)C4=CC=CC=C43)C)C#N
• Molecular Formula: C27H28N2O
• Molecular Weight: 396.5 g/mol

Description

The compound “4-(4-heptylphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carbonitrile” is a complex organic molecule that contains several functional groups and structural features. It belongs to the class of compounds known as fused pyridine derivatives. These compounds are of increasing interest in drug design and medicinal chemistry due to their structural similarity with DNA bases such as adenine and guanine. They are found in the structures of substances with antituberculosis, antibacterial, antifungal, anti-inflammatory, and antimalarial activities.

Molecular Structure Analysis

The InChI code for this compound is 1S/C27H26N2O/c1-3-4-5-6-7-10-19-13-15-20 (16-14-19)24-23 (17-28)18 (2)29-26-21-11-8-9-12-22 (21)27 (30)25 (24)26/h8-9,11-16H,3-7,10H2,1-2H3. This code provides a textual representation of the molecular structure, which includes information about the atom connectivity and tautomeric states.

Scientific Research Applications

Synthesis and Chemical Characterization

A series of pyridine and fused pyridine derivatives were synthesized, exploring their potential applications in organic synthesis and materials science. The compounds exhibit unique structural and electronic properties due to their complex molecular architecture, which could be useful in the development of novel organic materials and pharmaceuticals. The synthesis process involves reactions of specific pyridine carbonitriles with various reagents, yielding compounds with potential as intermediates in the synthesis of more complex molecules or as active pharmaceutical ingredients (APIs) themselves (Al-Issa, 2012).

Structural Analysis and Properties

The crystal structures of certain indeno[1,2-b]pyridine derivatives were determined, providing insights into their molecular conformations and intermolecular interactions. These structural analyses are critical for understanding the physicochemical properties of these compounds and their potential applications in materials science and drug design. Such studies also aid in the development of new synthetic methodologies for indeno[1,2-b]pyridine derivatives, which could be relevant in creating materials with specific optical or electronic properties (Venkateshan et al., 2020).

Potential Applications in Corrosion Inhibition

Research into the corrosion inhibition effect of aryl pyrazolo pyridines on copper in hydrochloric acid systems suggests that derivatives of pyridine carbonitriles could serve as effective corrosion inhibitors. This application is particularly relevant in industrial settings where metal preservation is critical. The electrochemical and computational studies demonstrated that these compounds could protect metals from corrosion, highlighting their potential use in materials science and engineering (Sudheer & Quraishi, 2015).

Applications in Electronics and Optoelectronics

The synthesis and characterization of pyrazolo[4,3-b] pyridine derivatives containing methoxy and hydroxy phenyl groups were explored for their thermal stability and optical properties. Such compounds could be used in the fabrication of devices with specific electronic or optoelectronic functions, such as thin-film transistors or organic light-emitting diodes (OLEDs). The study indicates that these derivatives have promising applications in the development of materials for electronic and optoelectronic devices, based on their optical band gaps and thermal stability (El-Menyawy et al., 2019).

Future Directions

The future directions for this compound could involve further studies to understand its synthesis, properties, and potential applications. Given the interest in fused pyridine derivatives in medicinal chemistry, this compound could be a subject of future research in drug design.